1-{[3,5-dimethyl-1-(4-methyl-3-nitrobenzoyl)-1H-pyrazol-4-yl]sulfonyl}azepane

• IUPAC Name: [4-(azepan-1-ylsulfonyl)-3,5-dimethylpyrazol-1-yl]-(4-methyl-3-nitrophenyl)methanone
• InChI: InChI=1S/C19H24N4O5S/c1-13-8-9-16(12-17(13)23(25)26)19(24)22-15(3)18(14(2)20-22)29(27,28)21-10-6-4-5-7-11-21/h8-9,12H,4-7,10-11H2,1-3H3
• InChI Key: QFBVQBVVUMRCLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2C(=C(C(=N2)C)S(=O)(=O)N3CCCCCC3)C)[N+](=O)[O-]
• Molecular Formula: C19H24N4O5S
• Molecular Weight: 420.5 g/mol

Description

The compound is a complex organic molecule that includes a pyrazole ring (a type of heterocyclic aromatic organic compound), a sulfonyl group (an SO2 group attached to an organic radical), and an azepane ring (a seven-membered heterocyclic compound with one nitrogen atom). The exact properties and applications of this compound would depend on its specific structure and the way these components are arranged.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atomic components. It includes a pyrazole ring, a sulfonyl group, and an azepane ring. The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure. Pyrazoles can undergo a variety of reactions, including electrophilic substitution and nucleophilic addition. Sulfonyl groups can participate in substitution reactions, and azepanes can undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions, including using personal protective equipment and working in a well-ventilated area.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for its potential uses in fields like pharmaceuticals, materials science, or chemical synthesis.